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Compound of Interest

Compound Name: 3-Amino-5-mercapto-1,2,4-triazole

Cat. No.: B094436 Get Quote

An In-depth Technical Guide on the Solubility of 3-Amino-5-mercapto-1,2,4-triazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3-Amino-5-
mercapto-1,2,4-triazole (3-AMT) in various solvents. The information contained herein is

essential for researchers and professionals involved in the development of pharmaceuticals,

agrochemicals, and other applications where 3-AMT is utilized as a key intermediate.

Understanding the solubility characteristics of this compound is critical for process design,

formulation development, and ensuring optimal reaction conditions.

Core Overview
3-Amino-5-mercapto-1,2,4-triazole is a heterocyclic compound with the molecular formula

C₂H₄N₄S. It serves as a versatile building block in organic synthesis, particularly in the

preparation of various biologically active molecules. Its solubility profile dictates the choice of

solvents for synthesis, purification, and formulation, directly impacting the efficiency, yield, and

purity of the final product.

Data Presentation: Solubility of 3-Amino-5-
mercapto-1,2,4-triazole
The following table summarizes the known quantitative and qualitative solubility data for 3-
Amino-5-mercapto-1,2,4-triazole in a range of common solvents. It is important to note that
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comprehensive quantitative data across a wide spectrum of organic solvents is not readily

available in published literature. The data presented is compiled from various sources,

including chemical supplier safety data sheets and qualitative descriptions in research articles.
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Solvent Temperature (°C) Solubility Observations

Water Room Temperature 25 mg/mL[1]
Clear, faintly yellow to

yellow solution.[1]

Hot Water Not Specified Soluble[2][3] -

Water Not Specified Slightly Soluble
Contradictory

qualitative data exists.

Ethanol Not Specified Soluble -

Methanol Not Specified Soluble -

Acidic Solutions Not Specified Soluble -

Alkaline Solutions Not Specified Insoluble -

N-methyl-2-

pyrrolidone (NMP)
Data Not Available Likely Soluble

Based on high

solubility of similar

triazoles.

Dimethyl Sulfoxide

(DMSO)
Data Not Available Likely Soluble

Common solvent for

polar heterocyclic

compounds.

Dimethylformamide

(DMF)
Data Not Available Likely Soluble

Common solvent for

polar heterocyclic

compounds.

Acetone Data Not Available Sparingly Soluble
Based on solubility of

similar triazoles.

Ethyl Acetate Data Not Available Sparingly to Insoluble
Based on solubility of

similar triazoles.

Acetonitrile Data Not Available Sparingly to Insoluble
Based on solubility of

similar triazoles.

n-Propanol Data Not Available Soluble
Based on solubility of

similar triazoles.

Isopropanol Data Not Available Soluble
Based on solubility of

similar triazoles.
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2-Butanone (MEK) Data Not Available Sparingly Soluble
Based on solubility of

similar triazoles.

1,4-Dioxane Data Not Available Sparingly Soluble
Based on solubility of

similar triazoles.

Note: The solubility in many organic solvents is inferred from the behavior of structurally related

compounds, such as 3-amino-1,2,4-triazole. Experimental verification is highly recommended

for specific applications.

Experimental Protocols: Determination of
Equilibrium Solubility
The most widely accepted and reliable method for determining the equilibrium solubility of a

compound is the isothermal saturation shake-flask method.[4][5][6] This method involves

equilibrating an excess amount of the solid compound with the solvent of interest at a constant

temperature until the solution is saturated.

Key Experimental Method: Isothermal Saturation
(Shake-Flask)
1. Materials and Equipment:

3-Amino-5-mercapto-1,2,4-triazole (pure solid)

Selected solvents (analytical grade)

Thermostatic shaker bath or incubator

Vials or flasks with tight-fitting caps

Analytical balance

Filtration device (e.g., syringe filters with a pore size of 0.45 µm or less)

Calibrated thermometer
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Analytical instrumentation for concentration measurement (e.g., UV-Vis spectrophotometer,

HPLC)

2. Procedure:

Preparation: Add an excess amount of solid 3-Amino-5-mercapto-1,2,4-triazole to a series

of vials or flasks, each containing a known volume of the desired solvent. The excess solid is

crucial to ensure that equilibrium with the saturated state is reached.

Equilibration: Seal the containers and place them in a thermostatic shaker bath set to the

desired temperature. Agitate the samples for a sufficient period to allow the system to reach

equilibrium. This can range from 24 to 72 hours, depending on the compound and solvent

system.[6] Preliminary studies may be required to determine the optimal equilibration time.

Phase Separation: Once equilibrium is achieved, allow the samples to stand undisturbed at

the constant temperature for a period to allow the undissolved solid to settle. Carefully

withdraw an aliquot of the supernatant using a syringe and immediately filter it through a

membrane filter to remove any undissolved particles.

Analysis: Accurately dilute the clear filtrate with the same solvent to a concentration that falls

within the linear range of the analytical method. Determine the concentration of 3-Amino-5-
mercapto-1,2,4-triazole in the diluted filtrate using a validated analytical technique such as

UV-Vis spectrophotometry or HPLC.

Calculation: Calculate the solubility of the compound in the solvent at the specified

temperature, taking into account the dilution factor. The results are typically expressed in

units such as mg/mL, g/L, or mol/L.

Mandatory Visualization
The following diagrams illustrate the logical workflow for determining the solubility of 3-Amino-
5-mercapto-1,2,4-triazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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